3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid

• IUPAC Name: 3-ethoxy-4-[(3-methylphenyl)methoxy]benzoic acid
• InChI: InChI=1S/C17H18O4/c1-3-20-16-10-14(17(18)19)7-8-15(16)21-11-13-6-4-5-12(2)9-13/h4-10H,3,11H2,1-2H3,(H,18,19)
• InChI Key: BWRIJUZGUSIKKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)O)OCC2=CC=CC(=C2)C
• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol

Description

“3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid” is a biochemical used for proteomics research. It has a molecular formula of C17H18O4 and a molecular weight of 286.32.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid core with ethoxy and (3-methylbenzyl)oxy substituents at the 3 and 4 positions, respectively. The exact 3D structure is not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Esterification and Synthesis of Complex Compounds: Ethyl-5-[3-(ethoxycarbonyl)-4-hydroxybenzyl]-2-hydroxybenzoate 3, derived from a similar compound, is used in the synthesis of complex chromenone derivatives through reactions with ethyl acetoacetate (Reddy & Nagaraj, 2008).
• Formation of Metal Complexes: Certain derivatives of 3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid act as O,N,O-tridentate ligands capable of forming metal complexes with nickel(ii) and copper(ii) (Kudyakova et al., 2009).
• Doping of Polyaniline: Benzoic acids and their derivatives, such as 3-methylbenzoic acid, have been used to dope polyaniline, influencing its properties like conductivity (Amarnath & Palaniappan, 2005).

Pharmacological Research

• Cardiotropic Effects: A derivative, 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid, has shown potential cardiotropic action, suggesting its use in cardiovascular therapies (Ivkin & Karpov, 2022).

Material Science and Engineering

• Crystalline Structures: The study of alkoxy-substituted benzoic acids, like this compound, helps in understanding crystalline structures and molecular interactions in materials science (Raffo et al., 2014).
• Synthesis of Photolabile Compounds: Derivatives of this compound are used in the synthesis of photolabile α-methyl nitrobenzyl compounds, which are significant in photochemistry (Salerno & Cleaves, 2004).

Environmental Science

• Degradation by Microbial Enzymes: Cytochrome P450 enzymes, like CYP199A4 from Rhodopseudomonas palustris, have been shown to catalyze oxidative demethylation of compounds similar to this compound, suggesting applications in bioremediation (Coleman et al., 2018).

Mechanism of Action

The mechanism of action of “3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid” is not specified in the search results. As a biochemical, its effects would depend on the specific biological system in which it is used.

Safety and Hazards

Specific safety and hazard information for “3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid” is not provided in the search results. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future directions for research and applications of “3-Ethoxy-4-[(3-methylbenzyl)oxy]benzoic acid” are not specified in the search results. Given its use in proteomics research, it may have potential applications in the study of proteins and their functions.